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Compound of Interest

Compound Name: SB 258719 hydrochloride

Cat. No.: B560243

For Immediate Use by Laboratory Personnel

This document provides crucial safety protocols and logistical plans for the handling and
disposal of SB 258719 hydrochloride, a selective 5-HT7 receptor antagonist. The information
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and mitigate potential hazards.

Compound Identification and Properties

SB 258719 hydrochloride is a research chemical used in studies related to cancer and
neurological diseases.[1] A summary of its key quantitative properties is provided below.

Property Value Source
Molecular Weight 374.97 g/mol R&D Systems
Purity >99% R&D Systems
Solubility in Water Soluble to 100 mM R&D Systems
Solubility in DMSO Soluble to 100 mM R&D Systems
Storage (Solid) Desiccate at Room R&D Systems
Temperature
Storage (In solution) Up to 1 month at -20°C MedchemExpress
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Personal Protective Equipment (PPE)

Due to the nature of this compound, stringent adherence to PPE protocols is mandatory to
prevent skin and eye contact, inhalation, and ingestion.

Equipment Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile)
Eye Protection Safety glasses with side-shields or goggles
Body Protection Laboratory coat

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator is

recommended.

Handling and Experimental Workflow

The following workflow outlines the essential steps for safely handling SB 258719
hydrochloride from receipt to preparation of a stock solution.
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Caption: Workflow for receiving, storing, and preparing SB 258719 hydrochloride stock

solutions.

Disposal Plan

Proper disposal of SB 258719 hydrochloride and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated hazardous waste

container.

Solutions of the Compound

Collect in a sealed, labeled hazardous waste
container. The solvent may have specific

disposal requirements.

Empty Containers

Rinse thoroughly with an appropriate solvent.
The rinsate should be collected as hazardous
waste. Dispose of the rinsed container

according to institutional guidelines.

Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Measures

) Move to fresh air. If breathing is difficult, give
Inhalation . .
oxygen. Seek medical attention.

Immediately wash the affected area with soap
] and water for at least 15 minutes. Remove
Skin Contact _ _ ] o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

) Do not induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Disclaimer: The information provided is based on available data for SB 258719 hydrochloride
and general laboratory safety principles. A comprehensive risk assessment should be
conducted by qualified personnel before handling this compound. Always consult the specific
Safety Data Sheet (SDS) provided by the supplier for the most accurate and detailed safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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